Cas no 192118-08-4 (2-4-(Aminosulfonyl)phenylethylcarbamic Acid Ethyl Ester)

• Product Name: 2-4-(Aminosulfonyl)phenylethylcarbamic Acid Ethyl Ester
• CAS No: 192118-08-4
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• MDL: MFCD06016791
• CID: 1062595
• PubChem ID: 5298608
• Update Time: 2025-10-16

2-4-(Aminosulfonyl)phenylethylcarbamic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• [2-[4-(Aminosulfonyl)phenyl]ethyl]carbamic Acid Ethyl Ester
• ethyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate
• Glipizide EP Impurity F
• ethyl (4-sulfamoylphenethyl)carbamate
• Glipizide Imp. F (Pharmeuropa): Ethyl [2-[4-(Sulphamoyl)phenyl]ethyl]carbamate
• ethyl {2-[4-(aminosulfonyl)phenyl]ethyl}carbamate
• GLIPIZIDE IMPURITY F [EP IMPURITY]
• UNII-Y5ZP6BYQ3Z
• Ethyl [2-(4-Sulphamoylphenyl)ethyl]carbamate
• DTXSID30172769
• ethoxy-N-[2-(4-sulfamoylphenyl)ethyl]carboxamide
• STK664738
• EN300-23741027
• CARBAMIC ACID, (2-(4-(AMINOSULFONYL)PHENYL)ETHYL)-, ETHYL ESTER
• Ethyl [2-(4-Sulphamoylphenyl)ethyl]carbamate; Glipizide Imp. F (EP); Glipizide Impurity F
• Z32377713
• Carbamic acid, [2-[4-(aminosulfonyl)phenyl]ethyl]-, ethyl ester
• Ethyl (2-(4-sulfamoylphenyl)ethyl)carbamate
• DB-310688
• J-012416
• Q27294297
• CS-0318358
• ETHYL N-[4-(AMINOSULFONYL)PHENETHYL]CARBAMATE
• ZOZIYFMAJSPBLQ-UHFFFAOYSA-N
• 192118-08-4
• ethyl [2-(4-sulfamoylphenyl)ethyl]carbamate
• AKOS003395955
• Y5ZP6BYQ3Z
• Carbamic acid, [2-[4-(aminosulfonyl)phenyl]ethyl]-, ethyl ester (9CI)
• DTXCID9095260
• GLIPIZIDE IMPURITY F (EP IMPURITY)
• 2-4-(Aminosulfonyl)phenylethylcarbamic Acid Ethyl Ester

• MDL： MFCD06016791
• Inchi： 1S/C11H16N2O4S/c1-2-17-11(14)13-8-7-9-3-5-10(6-4-9)18(12,15)16/h3-6H,2,7-8H2,1H3,(H,13,14)(H2,12,15,16)
• InChI Key： ZOZIYFMAJSPBLQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC(=O)OCC)(N)(=O)=O

Computed Properties

• Exact Mass: 272.08307817g/mol
• Monoisotopic Mass: 272.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.8 g/l) (25 º C),

2-4-(Aminosulfonyl)phenylethylcarbamic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature